Cas no 98201-60-6 (Equagesic)
Equagesic structure
Product Name:Equagesic
CAS No:98201-60-6
MF:C9H8O4
MW:180.157423019409
CID:1002436
Update Time:2022-07-26
Equagesic Chemical and Physical Properties
Names and Identifiers
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- Equagesic
- 8-Hour bayer
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- Inchi: 1S/C9H8O4/c1-6(10)13-8-5-3-2-4-7(8)9(11)12/h2-5H,1H3,(H,11,12)
- InChI Key: BSYNRYMUTXBXSQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1OC(C)=O
Computed Properties
- Exact Mass: 180.042259
- Monoisotopic Mass: 180.042259
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.6
Experimental Properties
- Melting Point: 135 deg C (rapid heating)
Equagesic Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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